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Compound of Interest

Compound Name: (S)-Roscovitine

Cat. No.: B066150

(S)-Roscovitine, a potent inhibitor of cyclin-dependent kinases (CDKs), has emerged as a
promising neuroprotective agent in preclinical stroke research. This document provides detailed
application notes and protocols for researchers, scientists, and drug development professionals
investigating the therapeutic potential of (S)-Roscovitine in stroke models. The information is
compiled from various studies, highlighting its mechanism of action, efficacy in reducing brain
damage, and detailed experimental procedures.

Mechanism of Action

(S)-Roscovitine exerts its neuroprotective effects through the inhibition of several key cyclin-
dependent kinases, including CDK1, CDK2, CDK5, CDK7, and CDK9.[1][2] In the context of

ischemic stroke, its primary mechanism involves the modulation of pathways associated with
neuronal death, neuroinflammation, and cerebral edema.[2][3][4]

Following an ischemic insult, there is a detrimental increase in the activity of CDKS5, largely due
to the cleavage of its regulatory partner p35 to the more stable and potent p25. This aberrant
CDK5/p25 activity is a key driver of neuronal apoptosis.[5][6][7] (S)-Roscovitine has been
shown to prevent this increase in CDK5/p25 activity, thereby protecting neurons from cell
death.[5][6][7]

Furthermore, (S)-Roscovitine has been demonstrated to reduce cerebral edema, a life-
threatening complication of stroke.[8][9] This is achieved, in part, by modulating the interaction
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between aquaporin-4 (AQP4), a water channel crucial for water balance in the brain, and its
anchoring protein al-syntrophin.[8][9] By influencing this interaction, (S)-Roscovitine helps to
regulate water movement and reduce swelling. The drug also reduces the reactivity of
astrocytes, a type of glial cell involved in the inflammatory response and scar formation
following stroke.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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